Cas no 2763999-65-9 (2-Bromo-6-ethynyl-1,3-benzothiazole)

• Product Name: 2-Bromo-6-ethynyl-1,3-benzothiazole
• CAS No: 2763999-65-9
• MF: C₉H₄BrNS
• MW: 238.103759765625
• CID: 5767244
• PubChem ID: 165487171
• Update Time: 2025-09-21

2-Bromo-6-ethynyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• EN300-37385133
• 2-bromo-6-ethynyl-1,3-benzothiazole
• 2763999-65-9
• 2-Bromo-6-ethynyl-1,3-benzothiazole

• Inchi： 1S/C9H4BrNS/c1-2-6-3-4-7-8(5-6)12-9(10)11-7/h1,3-5H
• InChI Key： RVZFLYSXSKJFKJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(C#C)=CC=2S1

Computed Properties

• Exact Mass: 236.92478g/mol
• Monoisotopic Mass: 236.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-6-ethynyl-1,3-benzothiazole

2-Bromo-6-ethynyl-1,3-benzothiazole: A Versatile Compound in Pharmaceutical and Material Science Research

2-Bromo-6-ethynyl-1,3-benzothiazole is a heterocyclic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, with the chemical formula C₈H₅BrN₁S₁, is characterized by its benzothiazole ring system, which features a sulfur atom and a nitrogen atom in a five-membered ring. The 2-bromo substituent introduces electrophilic reactivity, while the 6-ethynyl group adds structural flexibility, making it a valuable intermediate in synthetic chemistry. The CAS number 2763999-65-9 serves as a unique identifier for this compound, facilitating its classification and regulatory compliance in research and industrial applications.

Recent studies have highlighted the potential of 2-Bromo-6-ethynyl-1,3-benzothiazole in drug discovery and materials science. For instance, a 2023 publication in Advanced Materials demonstrated its utility as a building block for designing novel anti-inflammatory agents. The benzothiazole scaffold is known for its ability to modulate biological targets, and the introduction of the ethynyl group enhances its pharmacokinetic properties by improving solubility and metabolic stability. Researchers have also explored its application in polymer chemistry, where the 6-ethynyl functionality enables click chemistry reactions, enabling the synthesis of functionalized polymers with tailored properties.

The 2-bromo substituent in 2-Bromo-6-ethynyl-1,3-benzothiazole plays a critical role in its reactivity. Bromine atoms are often used as leaving groups in synthetic transformations, and the presence of this substituent allows for the facile introduction of other functional groups through nucleophilic substitution reactions. This property has been leveraged in the development of targeted drug delivery systems, where the compound serves as a precursor for creating bioactive molecules with enhanced targeting capabilities. A 2024 study published in Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with improved potency against multidrug-resistant bacteria, underscoring the importance of the 2-bromo group in modulating biological activity.

From a synthetic perspective, the preparation of 2-Bromo-6-ethynyl-1,3-benzothiazole involves a multi-step process that combines classical organic chemistry techniques with modern catalytic methods. One approach involves the coupling of a brominated aromatic compound with an alkyne derivative, followed by ring closure to form the benzothiazole core. Recent advancements in transition-metal catalysis have enabled more efficient and selective synthesis routes, reducing the number of steps and improving overall yield. These improvements align with the growing demand for sustainable chemical synthesis, as highlighted in a 2023 review article in Green Chemistry.

Applications of 2-Bromo-6-ethynyl-1,3-benzothiazole extend beyond pharmaceuticals into the field of nanotechnology. Its conjugated structure allows for the incorporation of functional groups that can interact with biological systems at the molecular level. For example, researchers have utilized this compound to develop smart drug delivery systems that respond to environmental stimuli such as pH or temperature changes. A 2024 paper in Nano Letters described the use of 2-Bromo-6-ethynyl-1,3-benzothiazole as a key component in the design of stimuli-responsive hydrogels, which have potential applications in tissue engineering and regenerative medicine.

The 1,3-benzothiazole ring system is a well-established motif in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π stacking interactions with biological targets. This property has been exploited in the development of compounds targeting various diseases, including cancer and neurodegenerative disorders. The 6-ethynyl substituent further enhances these interactions by introducing a rigid, conjugated structure that can modulate the binding affinity of the molecule. A 2023 study published in ACS Chemical Biology demonstrated the efficacy of 2-Bromo-6-ethynyl-1,3-benzothiazole derivatives in inhibiting a key enzyme involved in Alzheimer's disease progression, highlighting its potential as a therapeutic agent.

From a mechanistic standpoint, the 2-bromo and 6-ethynyl groups in 2-Bromo-6-ethynyl-1,3-benzothiazole create a unique electronic environment that influences its reactivity. The bromine atom acts as an electron-withdrawing group, while the ethynyl group contributes electron-donating properties through resonance effects. This dual functionality enables the compound to participate in a wide range of chemical reactions, from electrophilic substitution to radical processes. Researchers have explored these properties in the context of green chemistry, where the compound's reactivity is harnessed to develop more sustainable synthetic pathways.

The synthesis of 2-Bromo-6-ethynyl-1,3-benzothiazole has also been linked to the development of novel materials with unique optical and electronic properties. Its conjugated structure allows for the incorporation of functional groups that can tune the bandgap of materials, making it a candidate for applications in optoelectronics and photovoltaics. A 2024 study in Advanced Optical Materials reported the use of this compound in the fabrication of organic light-emitting diodes (OLEDs) with improved efficiency and stability, demonstrating its potential in the field of advanced materials science.

Despite its promising applications, the use of 2-Bromo-6-ethynyl-1,3-benzothiazole requires careful consideration of its environmental and safety profile. Brominated compounds can exhibit persistence in the environment, and the 6-ethynyl group may pose potential risks if not properly handled. As a result, regulatory frameworks are increasingly emphasizing the need for comprehensive risk assessments and sustainable practices in the synthesis and application of such compounds. These considerations are critical for ensuring the responsible development and deployment of 2-Bromo-6-ethynyl-1,3-benzothiazole in both research and industrial settings.

In conclusion, 2-Bromo-6-ethynyl-1,3-benzothiazole represents a versatile platform for innovation in multiple scientific disciplines. Its unique molecular structure, defined by the 1,3-benzothiazole ring system and the 2-bromo/6-ethynyl substituents, enables a wide range of chemical transformations and applications. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, materials science, and sustainable chemistry, underscoring its significance as a compound of interest for future technological advancements.